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Compound of Interest

Compound Name: MRS1186

Cat. No.: B15571914 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for MRS1186 (CAS No. 183721-03-1) was not

publicly available at the time of this writing. The following information is based on general

laboratory safety principles for handling research-grade chemical compounds. It is imperative

to obtain the official SDS from your chemical supplier and consult with your institution's

Environmental Health and Safety (EHS) department for definitive disposal procedures. This

document serves as a supplementary guide and does not replace official protocols.

MRS1186 is a potent and selective antagonist for the human Adenosine A3 receptor (hA3AR)

and should be handled with care by trained professionals in a laboratory setting.[1][2] Proper

disposal is crucial to ensure personnel safety and environmental protection.

General Safety and Handling Precautions
Given the lack of specific hazard data, a conservative approach to handling MRS1186 is

recommended. Assume the compound is potentially hazardous upon contact, inhalation, or

ingestion.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical

fume hood, to minimize the risk of inhalation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b15571914?utm_src=pdf-interest
https://www.benchchem.com/product/b15571914?utm_src=pdf-body
https://www.benchchem.com/product/b15571914?utm_src=pdf-body
https://www.adooq.com/mrs1186.html
https://www.medchemexpress.com/MRS1186.html
https://www.benchchem.com/product/b15571914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15571914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Avoid Contact: Prevent direct contact with skin, eyes, and mucous membranes. In case of

accidental contact, flush the affected area with copious amounts of water for at least 15

minutes and seek medical attention.

Contamination: Prevent the contamination of personal items and work surfaces. Clean any

spills promptly, following your institution's established procedures for chemical spills.

Chemical and Physical Properties of MRS1186
The following data has been compiled from chemical supplier websites and should be

confirmed with the official SDS.

Property Value

Chemical Formula C₁₆H₁₂ClN₅O₂

Molecular Weight 341.75 g/mol [1]

CAS Number 183721-03-1[1]

Biological Activity

Potent and selective human Adenosine A3

receptor (hA3AR) antagonist with a Kᵢ of 7.66

nM.[1][2]

Storage (Solid)

Store lyophilized at -20°C, keeping it desiccated.

Stable for up to 36 months under these

conditions.[1]

Storage (Solution)

Store solutions at -20°C and use within one

month to maintain potency. It is recommended

to aliquot to prevent multiple freeze-thaw cycles.

[1]

Procedural Guidance for Disposal
The following is a general, step-by-step protocol for the disposal of a research chemical like

MRS1186 in the absence of specific instructions from an SDS. This protocol must be adapted

to comply with your local and institutional regulations.
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Experimental Protocol: General Disposal of a Research
Chemical

Waste Identification and Classification:

Treat all MRS1186 waste (pure compound, solutions, and contaminated labware) as

hazardous chemical waste unless confirmed otherwise by an official SDS and your EHS

department.[3]

Segregation of Waste:

Do not mix MRS1186 waste with other chemical waste streams unless compatibility is

confirmed.

Segregate solid waste (e.g., contaminated gloves, weigh boats, pipette tips) from liquid

waste (e.g., unused solutions, solvent rinsates).

Keep halogenated and non-halogenated solvent waste separate if applicable.

Containerization:

Use only approved, chemically compatible, and leak-proof containers for waste

accumulation.[4]

Ensure containers are in good condition and have secure, tight-fitting lids.

Do not overfill containers; a general rule is to fill to no more than 80% capacity to allow for

vapor expansion and prevent spills.

Labeling:

Label the waste container clearly and accurately as soon as the first drop of waste is

added.[5]

The label should include:

The words "Hazardous Waste".
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The full chemical name: "MRS1186".

The CAS Number: "183721-03-1".

An accurate list of all constituents, including solvents and their approximate

percentages.

The accumulation start date.

The name and contact information of the generating researcher or lab.

Storage of Waste:

Store waste containers in a designated Satellite Accumulation Area (SAA) that is at or

near the point of generation.[4]

The storage area should be secure, well-ventilated, and have secondary containment to

capture any potential leaks.

Ensure incompatible waste types are segregated within the SAA.

Requesting Disposal:

Once the waste container is full or has been in accumulation for the maximum time

allowed by your institution (e.g., 6-12 months), submit a chemical waste pickup request to

your EHS department.[5][6]

Follow your institution's specific online or paper-based request procedure.

Visualizations
Adenosine A3 Receptor Signaling Pathway
MRS1186 acts as an antagonist at the Adenosine A3 Receptor (A3AR), which is a G protein-

coupled receptor (GPCR). Its activation can trigger multiple downstream signaling cascades.

As an antagonist, MRS1186 would block these effects.
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Caption: General signaling pathways of the Adenosine A3 Receptor (A3AR).[7][8][9][10]
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General Laboratory Chemical Waste Disposal Workflow
This diagram outlines the standard procedure for managing chemical waste from generation to

disposal.
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General Laboratory Chemical Waste Disposal Workflow
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Caption: Standard workflow for chemical waste disposal in a laboratory setting.[4][11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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